Methyl 4-methoxybenzoate
Cat. No. B1676427
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121-98-2
M. Wt: 166.17 g/mol
InChI Key: DDIZAANNODHTRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06787671B2
Procedure details
To prepare methyl 4-methoxybenzoate, 4-methoxybenzaldehyde (100 mg) was dissolved in MeOH (10 mL), and OXONE (0.451 g) was added and stirred at room temperature for 18 hours with the reaction having a final volume (11 mL). The reaction was monitored by TLC or GC analysis. EtOAc was added to extract the products and 1N HCl was used to dissolve the salts. The organic extract was washed with 1N HCl (30 mL×3) and brine (30 mL), dried over Na2SO4, and the solvent was removed under reduced pressure to obtain methyl 4-methoxybenzoate in 19% yield and 4-methoxy phenol in 77% yield after purification by silica gel column chromatography.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:12]=[CH:11][C:6]([C:7]([O:9][CH3:10])=[O:8])=[CH:5][CH:4]=1.[CH3:13][O:14][C:15]1[CH:22]=[CH:21][C:18](C=O)=[CH:17][CH:16]=1.[OH:23]OS([O-])=O.[K+].CCOC(C)=O>CO>[CH3:1][O:2][C:3]1[CH:12]=[CH:11][C:6]([C:7]([O:9][CH3:10])=[O:8])=[CH:5][CH:4]=1.[CH3:13][O:14][C:15]1[CH:22]=[CH:21][C:18]([OH:23])=[CH:17][CH:16]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC=C(C(=O)OC)C=C1
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Name
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Quantity
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100 mg
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Type
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reactant
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Smiles
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COC1=CC=C(C=O)C=C1
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Step Two
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Name
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Quantity
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0.451 g
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Type
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reactant
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Smiles
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OOS(=O)[O-].[K+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCOC(=O)C
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Step Four
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature for 18 hours with the reaction
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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to extract the products and 1N HCl
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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to dissolve the salts
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic extract
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WASH
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Type
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WASH
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Details
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was washed with 1N HCl (30 mL×3) and brine (30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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COC1=CC=C(C(=O)OC)C=C1
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Name
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Type
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product
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Smiles
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COC1=CC=C(C=C1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
